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Compound of Interest

Compound Name: D(-)-Pantolactone

Cat. No.: B8643307 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like D(-)-Pantolactone is a critical component of laboratory safety and

regulatory compliance. This guide provides essential safety and logistical information for the

responsible management of D(-)-Pantolactone waste.

Immediate Safety and Handling
Before disposal, it is crucial to handle D(-)-Pantolactone with care. While some safety data

sheets (SDS) classify it as not hazardous, others indicate it can cause serious eye irritation[1]

[2]. Therefore, adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety goggles or a face shield[1][2][3][4]. In case of eye

contact, rinse cautiously with water for several minutes, removing contact lenses if present

and easy to do so[1][2][3][4]. If irritation persists, seek medical attention[1][2][3].

Hand Protection: Use appropriate chemical-resistant gloves. Dispose of contaminated gloves

after use in accordance with good laboratory practices[5].

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact[3]. If skin

contact occurs, wash the area with soap and plenty of water[3][4][5].
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The disposal of D(-)-Pantolactone must comply with federal, state, and local regulations[3].

The primary federal regulation governing hazardous waste in the United States is the Resource

Conservation and Recovery Act (RCRA), implemented by the Environmental Protection Agency

(EPA)[6][7][8].

Step-by-Step Disposal Guidance:

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste[1][3]. This determination should be

made in accordance with EPA guidelines, such as those listed in 40 CFR part 261[3][7].

Collection and Storage:

Collect waste D(-)-Pantolactone in a suitable, closed, and clearly labeled container[4][5].

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances[3].

Spill Management:

In the event of a spill, prevent the material from entering drains, waterways, or soil[3][5].

For solid spills, sweep or vacuum up the material and place it into a suitable container for

disposal[3][4][5].

Ensure adequate ventilation during cleanup[3].

Final Disposal:

Dispose of the waste through a licensed and approved waste disposal company[3][9][10].

Do not reuse empty containers; they should be disposed of as unused product[3].

Quantitative Data Summary
Currently, specific quantitative limits for the disposal of D(-)-Pantolactone (e.g., concentration

thresholds for landfill) are not broadly published in safety data sheets. Disposal requirements

are primarily dictated by the broader regulatory classification of the waste stream.
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Parameter Value Source

EPA Waste Classification

Generator must determine if

hazardous under 40 CFR

261.3.

Safety Data Sheets[3]

Recommended Storage Temp. 2-8°C Safety Data Sheet[3]

Incompatible Materials Strong oxidizing agents. Safety Data Sheet[1]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of D(-)-Pantolactone.
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D(-)-Pantolactone Disposal Workflow

Start: D(-)-Pantolactone Waste Generated

Perform Waste Classification
(per 40 CFR 261.3 & local regulations)

Is waste classified as hazardous?

Collect in a labeled, sealed
hazardous waste container

Yes

Collect in a labeled, sealed
non-hazardous waste container

No

Store in a designated, secure
hazardous waste accumulation area

Arrange for pickup by a
licensed hazardous waste transporter

Dispose of at an approved
waste disposal facility

End

Dispose of according to
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Caption: Logical workflow for the disposal of D(-)-Pantolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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